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Compound of Interest
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Cat. No.: B124071

For Researchers, Scientists, and Drug Development Professionals

Metolachlor oxanilic acid (Metolachlor OA) is a major degradation product of the widely used
chloroacetamide herbicide, S-metolachlor. As the parent compound undergoes transformation
in the environment, understanding the persistence, mobility, and ultimate fate of its metabolites
is critical for a comprehensive environmental risk assessment. This technical guide provides a
detailed review of the environmental fate of Metolachlor OA, summarizing key quantitative
data, outlining experimental protocols for its analysis, and visualizing its formation and
analytical workflow.

Degradation and Persistence

Metolachlor OA is formed in the environment through the microbial degradation of
metolachlor. This process involves the dechlorination of the parent molecule and subsequent
addition of a functional group.[1][2] While metabolites are often less toxic than the parent
compound, their persistence and potential for transport into water bodies are of significant
environmental concern.[3]

The persistence of a compound in the environment is often expressed as its half-life (DTso), the
time it takes for 50% of the initial concentration to dissipate. The half-life of Metolachlor OA
can vary significantly depending on environmental conditions such as soil type, temperature,
and moisture content.

Table 1: Half-life (DTso) of Metolachlor and Metolachlor OA in Soil and Water
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Compound Matrix Conditions Half-life (days) Reference(s)
Metolachlor Soll Field 15-132 [4]
_ Aerobic, Sandy
Metolachlor Soll 67 [5]
Loam
Anaerobic,
Metolachlor Soll 81 [5]
Sandy Loam
) First-order
Metolachlor Soil o 21.66 [6]
kinetics
Metolachlor Soil Various 37.9-495 [7]
Metolachlor Water Aerobic 47 [5]
Metolachlor Water Anaerobic 78 [5]
Metolachlor Water Lake, Summer 11 [5]
Hydrolysis (pH 5-
Metolachlor Water 9 >200 [8]
] Lab studies
Metolachlor OA Soll ) 12.2 - >1000 9]
(normalized)
] ] ] Can persist for
Metolachlor OA Soll Agricultural soils [5]

>4 years

Sorption and Mobility

The mobility of Metolachlor OA in the environment is largely governed by its sorption to soil
and sediment particles. Sorption is quantified by the soil-water partition coefficient (Kd) and the
organic carbon-normalized sorption coefficient (Koc). A lower Koc value generally indicates
higher mobility and a greater potential to leach into groundwater.[10] The adsorption of
metolachlor and its metabolites often follows the Freundlich isotherm model.

Table 2: Sorption Coefficients (Kd and Koc) for Metolachlor and Metolachlor OA
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Soil Freundlich Reference(s
Compound ) Kd (L/kg) Koc (L/kg)

TypelMatrix )

. . 0.36-1.18 200
Metolachlor Various Soils <1 [1]18]
(as Kf) (average)

Metolachlor Various Soils 0.54 -0.61 [11]
Metolachlor Aerobic Soils 1.23-5.85 0.69-0.91 [12]

Anaerobic
Metolachlor ) 1.04 -4.54 0.69-0.91 [12]

Soils
Metolachlor

57 [13]

OA

Vegetated
Metolachlor ) ) Lower than

Filter Strip [6]
OA ] Metolachlor

Soil
Metolachlor Cultivated Lower than 6]
OA Soil Metolachlor

Formation Pathway of Metolachlor OA

Metolachlor is transformed into Metolachlor OA primarily through microbial action in the soil.
The key transformation involves the replacement of the chlorine atom, followed by oxidation.
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Metolachlor Microbial Dechlorination > Oxidation Metolachlor OA

Sample Preparation

Water Sample Collection (50 mL)

Filtration

Solid-Phase Extraction (SPE)

Concentration & Reconstitution

LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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